Cas no 2021535-52-2 (5-(2,3-Difluorophenyl)oxazole)

• Product Name: 5-(2,3-Difluorophenyl)oxazole
• CAS No: 2021535-52-2
• MF: C₉H₅F₂NO
• MW: 181.138909101486
• MDL: MFCD31714843
• CID: 4634431
• PubChem ID: 76539834
• Update Time: 2024-03-01

5-(2,3-Difluorophenyl)oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-Difluorophenyl)-1,3-oxazole
• 5-(2,3-Difluorophenyl)oxazole

• MDL： MFCD31714843
• Inchi： 1S/C9H5F2NO/c10-7-3-1-2-6(9(7)11)8-4-12-5-13-8/h1-5H
• InChI Key： PSEQPNNRDHFCBJ-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC(F)=C2F)=CN=C1

Computed Properties

• Exact Mass: 181.03392011g/mol
• Monoisotopic Mass: 181.03392011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles